2-{4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]phenoxy}-N-[4-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C20H18F3N3O3
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 2-[4-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)phenoxy]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H18F3N3O3/c1-12(2)18-25-19(29-26-18)13-3-9-16(10-4-13)28-11-17(27)24-15-7-5-14(6-8-15)20(21,22)23/h3-10,12H,11H2,1-2H3,(H,24,27)
• InChI Key: ARBQUORDJXICEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)C(F)(F)F

Description

2-{4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]phenoxy}-N-[4-(trifluoromethyl)phenyl]acetamide is a complex organic compound that features a trifluoromethyl group, an oxadiazole ring, and a phenoxyacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]phenoxy}-N-[4-(trifluoromethyl)phenyl]acetamide typically involves multiple steps. The final step involves coupling the oxadiazole derivative with a phenoxyacetamide precursor under conditions that may include the use of coupling agents like TBTU (2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate) in the presence of a base such as lutidine .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for the cyclization and coupling steps, as well as the implementation of green chemistry principles to reduce the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

2-{4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]phenoxy}-N-[4-(trifluoromethyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the phenoxy and oxadiazole moieties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution reaction .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions could introduce new functional groups at specific positions on the molecule .

Scientific Research Applications

2-{4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]phenoxy}-N-[4-(trifluoromethyl)phenyl]acetamide has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly those with potential pharmaceutical activity.

Biology: It may be studied for its interactions with biological targets, such as enzymes or receptors, to understand its potential as a drug candidate.

Medicine: The compound’s pharmacological properties are of interest for the development of new therapeutic agents, particularly those targeting specific pathways or diseases.

Industry: Its unique chemical structure makes it useful in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 2-{4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]phenoxy}-N-[4-(trifluoromethyl)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group can enhance the compound’s binding affinity and selectivity for these targets, while the oxadiazole ring may contribute to its overall stability and reactivity . The exact pathways involved depend on the specific application and target of interest.

Comparison with Similar Compounds

Similar Compounds

Belumosudil: A compound with a similar oxadiazole ring structure, used in the treatment of certain diseases.

Elexacaftor: Contains a trifluoromethyl group and is used in the treatment of cystic fibrosis.

Various Imidazole Derivatives: These compounds share some structural similarities and are used in a wide range of applications, from pharmaceuticals to agrochemicals.

Uniqueness

2-{4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]phenoxy}-N-[4-(trifluoromethyl)phenyl]acetamide is unique due to its combination of a trifluoromethyl group, an oxadiazole ring, and a phenoxyacetamide moiety. This combination imparts specific chemical and biological properties that make it valuable for various applications, particularly in the development of new therapeutic agents and materials .